Cas no 29681-45-6 (methyl 5-methylpyridine-3-carboxylate)

methyl 5-methylpyridine-3-carboxylate structure

29681-45-6 structure

Product Name:methyl 5-methylpyridine-3-carboxylate

CAS No:29681-45-6

Molecular Formula:C₈H₉NO₂

Molecular Weight:151.1626

MDL:MFCD01075739

CID:53511

PubChem ID:256308

methyl 5-methylpyridine-3-carboxylate Properties

Names and Identifiers

- Methyl 5-methylnicotinate
- Methyl 5-methylpyridine-3-carboxylate~5-Methylnicotinic acid methyl ester
- Methyl 5-Methylnicot
- methyl 5-methylpyridine-3-carboxylate
- 5-methyl-3-methoxycarbonylpyridine
- 5-Methylnicotinic Acid Methyl Ester
- 5-Methylpyridine-3-carboxylic Acid Methyl Ester
- ethyl 5-methylnicotinate
- methyl 5-methyl-3-pyridinecarboxylate
- 5-Methyl-nicotinic acid methyl ester
- methyl5-methylnicotinate
- 3-PYRIDINECARBOXYLIC ACID, 5-METHYL-, METHYL ESTER
- MLS000737108
- 5-Methylnicotin Methyl Ester
- Methyl 5-methylnicotinate, AldrichCPR
- NSC83076
- methyl 5-methyl nicotinate
- NCIOpen2_001245
- KSC493C2L
- KQILMMLAGG
- Methyl 5-Methylpyridine-3-carboxylate
- KQILMMLAGGFMCM-UHFFFAOYSA-N
- SCHEMBL740311
- PD065628
- HMS2884A12
- BP-11355
- PB14201
- J-017599
- DTXSID60292469
- EN300-101528
- FT-0628684
- CS-W019377
- A900219
- AM20061790
- AKOS009158511
- CHEMBL1508583
- NSC-83076
- AC-7174
- SMR000528376
- J-522498
- MFCD01075739
- SY004562
- M2428
- FS-3119
- Z1255419726
- 29681-45-6
- DB-013122
- +Expand
- MDL： MFCD01075739
- InChIKey： KQILMMLAGGFMCM-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO2/c1-6-3-7(5-9-4-6)8(10)11-2/h3-5H,1-2H3
- SMILES： O(C([H])([H])[H])C(C1=C([H])N=C([H])C(C([H])([H])[H])=C1[H])=O
- BRN： 472498

Computed Properties

Exact Mass: 151.063329g/mol
Surface Charge: 0
XLogP3: 1.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 151.063329g/mol
Monoisotopic Mass: 151.063329g/mol
Topological Polar Surface Area: 39.2Å²
Heavy Atom Count: 11
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.17660
PSA: 39.19000
Refractive Index: 1.51
Boiling Point: 90°C/3mmHg(lit.)
Melting Point: 46.0 to 50.0 deg-C
Flash Point: 90℃/3mm
Solubility: Soluble in Chloroform and Methanol.
Color/Form: White or grayish yellow powder
Solubility: Not determined
Density: 1.104

methyl 5-methylpyridine-3-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002ZK3-1g	3-Pyridinecarboxylic acid, 5-methyl-, methyl ester	29681-45-6	97%	1g	$11.00	2024-05-06
A2B Chem LLC	AB38595-1g	Methyl 5-methylnicotinate	29681-45-6	97%	1g	$10.00	2024-04-20
Ambeed	A221580-1g	Methyl 5-methylnicotinate	29681-45-6	97%	1g	$13.0	2024-07-28
Apollo Scientific	OR25732-1g	Methyl 5-methylnicotinate	29681-45-6	97%	1g	£34.00	2023-08-31
Crysdot LLC	CD11151957-10g	Methyl 5-methylnicotinate	29681-45-6	97%	10g	$71	2024-07-19
Enamine	EN300-101528-0.05g	methyl 5-methylpyridine-3-carboxylate	29681-45-6	95%	0.05g	$19.0	2023-10-28
eNovation Chemicals LLC	Y1095861-1G	methyl 5-methylpyridine-3-carboxylate	29681-45-6	97%	1G	$180	2022-06-07
TRC	M323005-500mg	Methyl 5-Methylnicotinate	29681-45-6		500mg	$ 69.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L16371-1g	Methyl 5-methylnicotinate, 94%	29681-45-6	94%	1g	￥1357.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03926-5G	methyl 5-methylpyridine-3-carboxylate	29681-45-6	97%	5g	￥ 105.00	2023-04-13

methyl 5-methylpyridine-3-carboxylate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:29681-45-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:29681-45-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:29681-45-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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29681-45-6 (methyl 5-methylpyridine-3-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:29681-45-6)methyl 5-methylpyridine-3-carboxylate

Purity:99%

Quantity:500g

Price($):589.0